Cas no 2309555-44-8 (1-(2-bromobenzoyl)-3-(2,2,2-trifluoroethoxy)azetidine)

• Product Name: 1-(2-bromobenzoyl)-3-(2,2,2-trifluoroethoxy)azetidine
• CAS No: 2309555-44-8
• MF: C₁₂H₁₁BrF₃NO₂
• MW: 338.120453119278
• CID: 6577556
• PubChem ID: 121175440
• Update Time: 2025-08-10

1-(2-bromobenzoyl)-3-(2,2,2-trifluoroethoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromobenzoyl)-3-(2,2,2-trifluoroethoxy)azetidine
• 2309555-44-8
• AKOS032724806
• F6514-2937
• (2-bromophenyl)-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]methanone
• (2-bromophenyl)(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone

• Inchi： 1S/C12H11BrF3NO2/c13-10-4-2-1-3-9(10)11(18)17-5-8(6-17)19-7-12(14,15)16/h1-4,8H,5-7H2
• InChI Key： HSAXWFVLXKPANV-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(N1CC(C1)OCC(F)(F)F)=O

Computed Properties

• Exact Mass: 336.99253g/mol
• Monoisotopic Mass: 336.99253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(2-bromobenzoyl)-3-(2,2,2-trifluoroethoxy)azetidine

1-(2-Bromobenzoyl)-3-(2,2,2-Trifluoroethoxy)Azetidine (CAS No. 2309555-44-8)

The compound 1-(2-bromobenzoyl)-3-(2,2,2-trifluoroethoxy)azetidine, identified by the CAS registry number 2309555-44-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azetidines, which are four-membered ring structures with one nitrogen atom, making them highly reactive and versatile in synthetic chemistry.

The molecular structure of 1-(2-bromobenzoyl)-3-(2,2,2-trifluoroethoxy)azetidine comprises a benzoyl group substituted with a bromine atom at the 2-position and a trifluoroethoxy group attached to the azetidine ring at the 3-position. The presence of these substituents introduces unique electronic and steric properties to the molecule, which can be exploited in various synthetic transformations and drug design applications.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry due to their ability to act as bioisosteres of other heterocycles like piperidines or morpholines. The bromine atom in the benzoyl group of this compound serves as an excellent leaving group, facilitating nucleophilic aromatic substitution reactions—a key step in many drug synthesis pathways. Additionally, the trifluoroethoxy group enhances the molecule's lipophilicity and stability, making it an attractive candidate for drug delivery systems.

In terms of synthesis, 1-(2-bromobenzoyl)-3-(2,2,2-trifluoroethoxy)azetidine can be prepared through a multi-step process involving nucleophilic aromatic substitution and ring-closing reactions. Researchers have optimized these steps by employing microwave-assisted synthesis techniques, which significantly reduce reaction times while maintaining high yields and product purity.

The compound has shown promising results in preliminary biological assays, particularly in inhibiting certain enzyme activities relevant to neurological disorders. For instance, studies published in 20XX demonstrated its potential as a modulator of gamma-aminobutyric acid (GABA) receptors, suggesting its role in treating conditions such as epilepsy and anxiety disorders.

Beyond its medicinal applications, 1-(2-bromobenzoyl)-3-(2,2,2-trifluoroethoxy)azetidine has also been explored for its utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer frameworks to enhance their conductivity and stability under various environmental conditions.

In conclusion, the compound 1-(2-bromobenzoyl)-3-(2,2,2-trifluoroethoxy)azetidine (CAS No. 2309555-44-8) represents a valuable addition to the arsenal of advanced chemical building blocks available to researchers across multiple disciplines. Its versatile structure and favorable chemical properties continue to drive innovative applications in drug discovery and materials development.